5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one

• IUPAC Name: 5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C13H17NO4S/c1-7-12(15)14-13(19-7)11-9(17-3)5-8(16-2)6-10(11)18-4/h5-7,13H,1-4H3,(H,14,15)
• InChI Key: AFBLGHYAIVSNIF-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NC(S1)C2=C(C=C(C=C2OC)OC)OC
• Molecular Formula: C13H17NO4S
• Molecular Weight: 283.35 g/mol

Description

5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one, also known as MTTP, is a thiazolidinone derivative that has been studied for its potential use in various scientific applications. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments have been investigated. In

Mechanism of Action

The mechanism of action of 5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways involved in inflammation, oxidative stress, and cancer growth. 5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, as well as the activity of nuclear factor-kappa B (NF-kB), a transcription factor involved in the regulation of inflammation and apoptosis. 5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one has also been shown to activate the p53 tumor suppressor pathway, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects
5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. In animal models, 5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one has been shown to reduce inflammation and oxidative stress, as well as improve cognitive function. Additionally, 5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one has been shown to inhibit cancer cell growth and induce apoptosis in vitro and in vivo. However, the effects of 5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one on humans are not fully understood, and further research is needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one has several advantages for lab experiments, including its high purity and yield, as well as its potential use in various scientific applications. However, 5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one also has some limitations, including its limited solubility in water and its potential toxicity at high concentrations. Additionally, further research is needed to determine the optimal dosage and administration of 5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one for different scientific applications.

Future Directions

There are several potential future directions for research on 5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one. One area of research involves the development of new synthesis methods to improve the yield and purity of 5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one. Another area of research involves the investigation of the safety and efficacy of 5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one in human clinical trials. Additionally, further research is needed to determine the optimal dosage and administration of 5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one for different scientific applications, as well as the potential use of 5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one in combination with other drugs or therapies. Finally, the potential use of 5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one as a diagnostic tool for Alzheimer's disease and other neurodegenerative disorders should be further explored.

Synthesis Methods

5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one can be synthesized using different methods, including the reaction of 2,4,6-trimethoxybenzaldehyde with 2-amino-3-methyl-1-benzothiazole in the presence of acetic acid and subsequent cyclization with chloroacetyl chloride. Another method involves the reaction of 2,4,6-trimethoxybenzaldehyde with thiosemicarbazide in the presence of sodium hydroxide and subsequent cyclization with acetyl chloride. Both methods yield 5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one with high purity and yield.

Scientific Research Applications

5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one has been studied for its potential use in various scientific applications. One area of research involves its anti-inflammatory and antioxidant properties. 5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one has been shown to reduce inflammation and oxidative stress in animal models of arthritis and other inflammatory diseases. Another area of research involves its anticancer properties. 5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. Additionally, 5-methyl-2-(2,4,6-trimethoxyphenyl)-1,3-thiazolidin-4-one has been investigated for its potential use as a diagnostic tool for Alzheimer's disease, as it can bind to beta-amyloid plaques in the brain.